
Personal protective equipment for handling 2-
Methyl-1-butanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1-butanol

Cat. No.: B089646 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-1-butanol
This guide provides critical safety and logistical information for the handling and disposal of 2-
Methyl-1-butanol, tailored for researchers, scientists, and drug development professionals.

Following these procedural steps is essential for ensuring laboratory safety.

Chemical Identifier:

Name: 2-Methyl-1-butanol

Synonyms: Active primary amyl alcohol, sec-Butylcarbinol

CAS Number: 137-32-6

Hazard Identification and Classification
2-Methyl-1-butanol is a flammable liquid and vapor that can cause significant health effects.

Understanding its hazards is the first step in safe handling.

Physical Hazards: Flammable liquid (Category 3).[1] Vapors may form explosive mixtures

with air, and can travel to an ignition source and flash back.[2][3]

Health Hazards:
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Causes serious eye damage and skin irritation.[1]

Harmful if inhaled, causing respiratory tract irritation, dizziness, and drowsiness.[1][4]

Harmful if swallowed, with a risk of chemical pneumonitis if aspirated into the lungs.[2][5]

May cause effects on the central nervous system.[2][4]

Repeated exposure can lead to skin dryness and cracking.[2][6]

Personal Protective Equipment (PPE)
The correct selection and use of PPE is mandatory to minimize exposure and ensure personal

safety.

Protection Type Specific Equipment Standard Purpose

Eye/Face Protection

Chemical safety

goggles or eyeglasses

with side shields

OSHA 29 CFR

1910.133 or European

Standard EN166

To protect against

splashes and vapors

causing serious eye

damage.

Skin Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene)

European Standard

EN 374

To prevent skin

irritation and

absorption.[6]

Lab coat or other

protective clothing
N/A

To prevent skin

contact.[5]

Respiratory Protection
NIOSH/MSHA

approved respirator

OSHA 29 CFR

1910.134 or European

Standard EN 149

Required when

ventilation is

inadequate or if

exposure limits are

exceeded.[5]

Handling and Storage Protocols
Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible.[3][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

Safe Handling Practices:

Read and understand the Safety Data Sheet (SDS) before use.

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][5]

Use non-sparking tools to prevent ignition.[1]

Ground and bond containers during transfer to prevent static discharge.[5]

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the work area.[4]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials like strong

oxidizing agents.[3][5]

Keep containers tightly closed when not in use.[3][5]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.
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Control Ignition Sources: Remove all sources of ignition.[5]

Containment: Use an inert absorbent material like sand or earth to contain the spill.[5][8] Do

not use combustible materials.

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, sealed container for disposal.[1][5]

Disposal:

Dispose of waste in accordance with all applicable local, state, and federal regulations.[1]

Contaminated materials should be handled as hazardous waste.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[4][7]

Skin Contact: Remove contaminated clothing and rinse the affected skin with plenty of water.

[4][7]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[4][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Physical and Chemical Properties
Property Value

Flash Point 43 - 50 °C (109.4 - 122 °F)

Boiling Point 128 °C (262.4 °F)

Vapor Pressure 3 mm Hg @ 20 °C

Solubility in Water 3.6 g/100 mL @ 30 °C

Specific Gravity 0.815 g/cm³
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Data sourced from multiple safety data sheets.[2][5]

Workflow for Handling 2-Methyl-1-butanol

Preparation

Personal Protective Equipment (PPE) Selection

Handling & Disposal
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Verify Engineering Controls:
- Fume Hood Operational
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Wear Chemical
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(EN166 / ANSI Z87.1)
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Caption: PPE selection and handling workflow for 2-Methyl-1-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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